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Compound of Interest

Compound Name: 2-Amino-4-methyiphenol

Cat. No.: B1222752

For Immediate Release

[City, State] — [Date] — Researchers, scientists, and professionals in drug development now
have access to a comprehensive technical guide on the solubility of 2-Amino-4-methylphenol
in organic solvents. This in-depth resource provides a consolidated overview of its solubility
characteristics, detailed experimental protocols for solubility determination, and a visual
representation of its synthesis pathway, addressing a critical knowledge gap for this versatile
intermediate.

2-Amino-4-methylphenol (CAS No: 95-84-1), a compound with the molecular formula
C7H9NO, is a key building block in the synthesis of various dyes and has potential applications
in the pharmaceutical industry.[1] Understanding its solubility is paramount for its effective use
in synthesis, formulation, and biological studies. This guide aims to provide a foundational
understanding for professionals working with this compound.

Core Solubility Profile

2-Amino-4-methylphenol is generally characterized by its higher solubility in organic solvents
and limited solubility in water.[2] The aromatic structure and the presence of both an amino and
a hydroxyl group contribute to its complex solubility behavior, which can be influenced by
factors such as solvent polarity and temperature. While precise quantitative data across a wide
range of organic solvents is not readily available in published literature, a qualitative summary
of its solubility is presented below.
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Table 1: Qualitative Solubility of 2-Amino-4-methylphenol

Qualitative

Solvent Class Solvent Examples B Reference
Solubility

Alcohols Ethanol Generally Soluble [2]

Ketones Acetone Generally Soluble [2]

Limited / Slightly
Water Water [2][3]
Soluble

Note: "Generally Soluble” indicates that the compound is expected to dissolve in these
solvents, but specific concentration limits have not been detailed in the reviewed literature. The
solubility in water is reported as "less than 1 mg/mL at 68 °F"[3], while another source predicts
a water solubility of 38.4 g/L.

Experimental Protocol for Solubility Determination

For researchers seeking to establish quantitative solubility data for 2-Amino-4-methylphenol
in specific organic solvents, the following general gravimetric method can be employed. This
protocol is a standard approach for determining the solubility of a solid compound in a liquid
solvent.

Objective: To determine the saturation solubility of 2-Amino-4-methylphenol in a selected
organic solvent at a specific temperature.

Materials:

2-Amino-4-methylphenol (solid)

Selected organic solvent (e.g., ethanol, acetone, etc.)

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps
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e Syringe filters (e.g., 0.45 um PTFE)

e Evaporating dish or pre-weighed vials
e Oven or vacuum desiccator
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of solid 2-Amino-4-methylphenol to a vial containing a known
volume of the selected organic solvent. The presence of undissolved solid is crucial to
ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Withdrawal and Filtration:
o Once equilibrium is achieved, allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed
evaporating dish or vial to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Place the evaporating dish or vial containing the filtered solution in an oven at a
temperature below the boiling point of the solvent and the decomposition temperature of
2-Amino-4-methylphenol, or use a vacuum desiccator to evaporate the solvent
completely.
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o Once the solvent has fully evaporated, allow the dish or vial to cool to room temperature in

a desiccator to prevent moisture absorption.

o Weigh the dish or vial containing the dried solute on an analytical balance.

» Calculation of Solubility:

o The mass of the dissolved 2-Amino-4-methylphenol is the final weight of the dish/vial

minus the initial tare weight.

o Solubility can then be calculated in various units, such as grams per 100 mL ( g/100 mL)

or moles per liter (mol/L).

Synthesis Pathway of 2-Amino-4-methylphenol

The synthesis of 2-Amino-4-methylphenol typically involves the reduction of a nitrophenol

precursor. A simplified logical workflow for a common synthesis route is depicted below.

Starting Material

Reaction Step

Product

Reaction Step

Final Product

2,4-Dinitrophenol

Partial Reduction
(e.g., with Sodium Sulfide)

2-Amino-4-nitrophenol

Further Reduction

2-Amino-4-methylphenol

Caption: Synthesis workflow for 2-Amino-4-methylphenol.

Click to download full resolution via product page

This technical guide serves as a valuable resource for professionals in the chemical and

pharmaceutical sciences. While it highlights the existing knowledge on the solubility of 2-

Amino-4-methylphenol, it also underscores the need for further quantitative studies to fully

characterize its behavior in a broader range of organic solvents. The provided experimental

protocol offers a solid foundation for researchers to undertake such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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